Cas no 1255716-96-1 (methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride)

• Product Name: methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride
• CAS No: 1255716-96-1
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD13194017
• CID: 4582303
• PubChem ID: 50944342
• Update Time: 2025-10-30

methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl amino(3-methylphenyl)acetate hydrochloride
• methyl 2-amino-2-(3-methylphenyl)acetate;hydrochloride
• Methylamino(3-methylphenyl)acetate hydrochloride
• methyl 2-amino-2-(m-tolyl)acetate hydrochloride
• Methyl amino(3-methylphenyl)acetate hydrochloride AldrichCPR
• Methyl amino(3-methylphenyl)acetate hydrochloride, AldrichCPR
• methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride

• MDL： MFCD13194017
• Inchi： 1S/C10H13NO2.ClH/c1-7-4-3-5-8(6-7)9(11)10(12)13-2;/h3-6,9H,11H2,1-2H3;1H
• InChI Key： UCKBNDGDRIXKBH-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C1C=CC=C(C)C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride

Methyl 2-Amino-2-(3-Methylphenyl)Acetate Hydrochloride: A Comprehensive Overview

Methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride, also known by its CAS number 1255716-96-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as an intermediate in chemical synthesis.

The molecular structure of methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride consists of a central acetic acid derivative with a methyl group attached to the amino group and a 3-methylphenyl substituent. The hydrochloride salt form suggests that this compound is often used in its protonated state, which may influence its solubility and stability properties. Recent studies have highlighted the importance of such structural features in determining the compound's bioavailability and pharmacokinetic properties.

One of the key areas of research surrounding this compound involves its synthesis and purification. Scientists have explored various synthetic pathways to efficiently produce methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride, often focusing on optimizing reaction conditions to maximize yield and minimize impurities. For instance, a study published in *Organic Process Research & Development* demonstrated a novel two-step synthesis method that significantly improved the purity of the final product.

In terms of pharmacological activity, methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride has shown promise as a precursor in the development of bioactive molecules. Its ability to act as an intermediate in the synthesis of more complex compounds has made it valuable in drug discovery programs targeting various therapeutic areas, such as oncology and neurodegenerative diseases.

Recent advancements in computational chemistry have also shed light on the molecular interactions of this compound. Using molecular docking studies, researchers have identified potential binding sites on target proteins, suggesting that methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride may exhibit modulatory effects on key cellular pathways. These findings underscore its potential as a lead compound for further drug development.

From an industrial perspective, the production and handling of methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride must adhere to strict quality control measures to ensure consistency and safety. The compound's stability under various storage conditions has been thoroughly investigated, with results indicating that it maintains its integrity when stored under controlled humidity and temperature conditions.

In conclusion, methyl 2-amino-2-(3-methylphenyl)acetate hydrochloride (CAS No: 1255716-96-1) stands out as a versatile compound with diverse applications in chemical synthesis and pharmacology. Its unique structure, coupled with recent research advancements, positions it as a valuable asset in both academic and industrial settings.